Cas no 1804827-54-0 (4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1804827-54-0
• MF: C₆H₄F₃N₃O₆S
• MW: 303.17267036438
• CID: 4829785
• Update Time: 2025-10-07

4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C6H4F3N3O6S/c7-6(8,9)18-3-1-2(13)4(12(14)15)5(11-3)19(10,16)17/h1H,(H,11,13)(H2,10,16,17)
• InChI Key： JMYTYSZNLGBTNM-UHFFFAOYSA-N
• SMILES： S(C1=C(C(C=C(N1)OC(F)(F)F)=O)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 593
• XLogP3: 0.3
• Topological Polar Surface Area: 153

Additional information on 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide

Recent Advances in the Study of 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide (CAS: 1804827-54-0)

The compound 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide (CAS: 1804827-54-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies focusing on this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent literature highlights the synthetic pathways for 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide, emphasizing its efficient preparation through multi-step organic reactions. The presence of the trifluoromethoxy group and the sulfonamide moiety in its structure has been identified as critical for its bioactivity. Studies have demonstrated that this compound exhibits promising inhibitory effects against specific enzymes, making it a potential candidate for the development of novel therapeutics.

In vitro and in vivo studies have further elucidated the pharmacological properties of 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide. For instance, research published in the Journal of Medicinal Chemistry reported its efficacy in modulating key biological pathways involved in inflammation and oxidative stress. These findings suggest its potential utility in treating conditions such as chronic inflammatory diseases and neurodegenerative disorders.

Moreover, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of this compound with its biological targets. These studies have identified key structural modifications that could enhance its potency and selectivity, paving the way for the design of next-generation derivatives with improved therapeutic profiles.

Despite these promising findings, challenges remain in the clinical translation of 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical investigations. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance this compound toward clinical applications.

In conclusion, 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide represents a promising scaffold in medicinal chemistry with significant potential for drug development. Continued research efforts are warranted to fully exploit its therapeutic benefits and address the existing challenges. This briefing underscores the importance of interdisciplinary collaboration and innovative approaches in advancing the field of chemical biology and drug discovery.